Dibutyl sulfide Dibutyl sulfide Butyl sulfide is a volatile sulfur compound that can be used as a flavoring agent.
Dibutyl sulfide, also known as 1, 1'-thiodibutane or 5-thianonane, belongs to the class of organic compounds known as dialkylthioethers. These are organosulfur compounds containing a thioether group that is substituted by two alkyl groups. Dibutyl sulfide exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, dibutyl sulfide is primarily located in the membrane (predicted from logP). Dibutyl sulfide is a geranium, grassy, and green tasting compound that can be found in brassicas and mushrooms. This makes dibutyl sulfide a potential biomarker for the consumption of these food products.
Brand Name: Vulcanchem
CAS No.: 544-40-1
VCID: VC21248716
InChI: InChI=1S/C8H18S/c1-3-5-7-9-8-6-4-2/h3-8H2,1-2H3
SMILES: CCCCSCCCC
Molecular Formula: C8H18S
Molecular Weight: 146.3 g/mol

Dibutyl sulfide

CAS No.: 544-40-1

Cat. No.: VC21248716

Molecular Formula: C8H18S

Molecular Weight: 146.3 g/mol

* For research use only. Not for human or veterinary use.

Dibutyl sulfide - 544-40-1

Specification

CAS No. 544-40-1
Molecular Formula C8H18S
Molecular Weight 146.3 g/mol
IUPAC Name 1-butylsulfanylbutane
Standard InChI InChI=1S/C8H18S/c1-3-5-7-9-8-6-4-2/h3-8H2,1-2H3
Standard InChI Key HTIRHQRTDBPHNZ-UHFFFAOYSA-N
SMILES CCCCSCCCC
Canonical SMILES CCCCSCCCC
Boiling Point 185.0 °C
Melting Point -79.7 °C
Mp -80 °
-80°C

Introduction

Chemical Structure and Properties

Chemical Identity

Dibutyl sulfide, also known as di-n-butyl sulfide or 1,1'-thiobisbutane, is composed of two butyl groups attached to a sulfur atom. Its structure creates a symmetrical molecule with distinctive chemical behaviors and properties that differentiate it from other sulfur compounds.

Table 1: Chemical Identity of Dibutyl Sulfide

ParameterInformation
IUPAC Name1-(butylsulfanyl)butane
Traditional Namedi-n-butyl sulfide
Chemical FormulaC₈H₁₈S
Molecular Weight146.294 g/mol
CAS Registry Number544-40-1
SMILES NotationCCCCSCCCC
InChI IdentifierInChI=1S/C8H18S/c1-3-5-7-9-8-6-4-2/h3-8H2,1-2H3
InChI KeyHTIRHQRTDBPHNZ-UHFFFAOYSA-N

Physical Properties

Dibutyl sulfide exists as a colorless to almost colorless clear liquid at room temperature . Its physical properties make it suitable for various applications while presenting specific handling and storage requirements.

Table 2: Physical Properties of Dibutyl Sulfide

PropertyValue
Physical State (20°C)Liquid
AppearanceColorless to almost colorless clear liquid
Boiling Point182°C
Flash Point76°C
Recommended StorageRoom temperature (preferably in a cool, dark place <15°C)

Chemical Classification

In chemical taxonomy, dibutyl sulfide is classified as an organosulfur compound within the specific subclass of dialkylthioethers . This classification is important for understanding its chemical behavior, reactivity patterns, and potential applications.

Table 3: Chemical Classification of Dibutyl Sulfide

Classification LevelCategory
KingdomOrganic compounds
Super ClassOrganosulfur compounds
ClassThioethers
Sub ClassDialkylthioethers
Direct ParentDialkylthioethers

Research Findings

Surface Chemistry and Self-Assembly

Recent research has explored the behavior of dibutyl sulfide at interfaces, particularly its adsorption and self-assembly properties on metal surfaces. These studies provide insights into the fundamental chemistry of thioethers and their potential applications in surface science.

One noteworthy finding is that a monolayer of dibutyl sulfide exhibits a very low defect density compared to thiol-based self-assembled monolayer (SAM) systems . This characteristic is significant because defect density directly impacts the performance of molecular films in various applications, from corrosion protection to molecular electronics.

The study of dibutyl sulfide adsorption on Au{111} surfaces has revealed insights into the dynamics and assembly mechanisms of thioethers on metal substrates . This research contributes to the broader understanding of organosulfur chemistry at interfaces and may lead to new applications in surface modification and nanoscale assembly.

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